5-[2-(benzyloxy)benzylidene]-3-(4-methoxybenzyl)-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-3-[(4-methoxyphenyl)methyl]-5-[(2-phenylmethoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C25H21NO3S2/c1-28-21-13-11-18(12-14-21)16-26-24(27)23(31-25(26)30)15-20-9-5-6-10-22(20)29-17-19-7-3-2-4-8-19/h2-15H,16-17H2,1H3/b23-15-
• InChI Key: DURJTPUXLPJOST-HAHDFKILSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2C(=O)C(=CC3=CC=CC=C3OCC4=CC=CC=C4)SC2=S
• Isomeric SMILES: COC1=CC=C(C=C1)CN2C(=O)/C(=C/C3=CC=CC=C3OCC4=CC=CC=C4)/SC2=S
• Molecular Formula: C25H21NO3S2
• Molecular Weight: 447.6 g/mol

Description

5-[2-(benzyloxy)benzylidene]-3-(4-methoxybenzyl)-2-thioxo-1,3-thiazolidin-4-one, also known as BMBMT, is a thiazolidinone derivative that has gained significant attention in recent years due to its potential applications in the field of medicinal chemistry. It is a small molecule that has shown promising results in various preclinical studies, making it a potential candidate for the development of novel drugs.

Mechanism of Action

The exact mechanism of action of 5-[2-(benzyloxy)benzylidene]-3-(4-methoxybenzyl)-2-thioxo-1,3-thiazolidin-4-one is not fully understood, but it is believed to act by inhibiting various cellular pathways involved in the development and progression of diseases. 5-[2-(benzyloxy)benzylidene]-3-(4-methoxybenzyl)-2-thioxo-1,3-thiazolidin-4-one has been shown to inhibit the activity of various enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the inflammatory response. 5-[2-(benzyloxy)benzylidene]-3-(4-methoxybenzyl)-2-thioxo-1,3-thiazolidin-4-one has also been shown to induce apoptosis, or programmed cell death, in cancer cells, making it a potential candidate for the development of anticancer drugs.
Biochemical and Physiological Effects:
5-[2-(benzyloxy)benzylidene]-3-(4-methoxybenzyl)-2-thioxo-1,3-thiazolidin-4-one has been shown to exhibit various biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation, which are known to play a role in the development of various diseases. 5-[2-(benzyloxy)benzylidene]-3-(4-methoxybenzyl)-2-thioxo-1,3-thiazolidin-4-one has also been shown to inhibit the growth and proliferation of cancer cells, making it a potential candidate for the development of anticancer drugs.

Advantages and Limitations for Lab Experiments

One of the major advantages of 5-[2-(benzyloxy)benzylidene]-3-(4-methoxybenzyl)-2-thioxo-1,3-thiazolidin-4-one is its small molecular size, which makes it easy to manipulate in laboratory experiments. 5-[2-(benzyloxy)benzylidene]-3-(4-methoxybenzyl)-2-thioxo-1,3-thiazolidin-4-one is also relatively easy to synthesize, making it a cost-effective option for researchers. However, one of the limitations of 5-[2-(benzyloxy)benzylidene]-3-(4-methoxybenzyl)-2-thioxo-1,3-thiazolidin-4-one is its relatively low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for the research and development of 5-[2-(benzyloxy)benzylidene]-3-(4-methoxybenzyl)-2-thioxo-1,3-thiazolidin-4-one. One potential direction is the development of novel drugs based on the structure of 5-[2-(benzyloxy)benzylidene]-3-(4-methoxybenzyl)-2-thioxo-1,3-thiazolidin-4-one. Another potential direction is the investigation of the potential use of 5-[2-(benzyloxy)benzylidene]-3-(4-methoxybenzyl)-2-thioxo-1,3-thiazolidin-4-one in combination with other drugs for the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action of 5-[2-(benzyloxy)benzylidene]-3-(4-methoxybenzyl)-2-thioxo-1,3-thiazolidin-4-one and its potential applications in the field of medicinal chemistry.

Synthesis Methods

The synthesis of 5-[2-(benzyloxy)benzylidene]-3-(4-methoxybenzyl)-2-thioxo-1,3-thiazolidin-4-one involves the condensation reaction between 2-(benzyloxy)benzaldehyde and 3-(4-methoxybenzyl)-2-thioxo-1,3-thiazolidin-4-one in the presence of a suitable catalyst. The reaction is carried out under reflux conditions in a suitable solvent, such as ethanol or methanol. The resulting product is then purified using column chromatography to obtain pure 5-[2-(benzyloxy)benzylidene]-3-(4-methoxybenzyl)-2-thioxo-1,3-thiazolidin-4-one.

Scientific Research Applications

5-[2-(benzyloxy)benzylidene]-3-(4-methoxybenzyl)-2-thioxo-1,3-thiazolidin-4-one has been extensively studied for its potential applications in various fields of medicinal chemistry. It has been shown to exhibit a wide range of pharmacological activities, including anti-inflammatory, antioxidant, antitumor, and antimicrobial properties. 5-[2-(benzyloxy)benzylidene]-3-(4-methoxybenzyl)-2-thioxo-1,3-thiazolidin-4-one has also been investigated for its potential use as a therapeutic agent for the treatment of various diseases, such as cancer, diabetes, and Alzheimer's disease.